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Compound of Interest

Compound Name: 2-Iodo-6-(trifluoromethyl)pyridine

Cat. No.: B597997 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for 2-Iodo-6-(trifluoromethyl)pyridine (CAS:

100366-74-3), including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Iodo-6-(trifluoromethyl)pyridine

CAS Number: 100366-74-3

Molecular Formula: C6H3F3IN

Molecular Weight: 273.00 g/mol [1]

Hazard Identification and Classification
2-Iodo-6-(trifluoromethyl)pyridine is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]
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Specific target organ toxicity - single exposure (Category 3), Respiratory system: May cause

respiratory irritation.[1]

GHS Pictograms:

GHS07 (Exclamation Mark)

Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure risk. The following table

summarizes the required PPE for handling 2-Iodo-6-(trifluoromethyl)pyridine.
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Body Part
Personal Protective

Equipment

Standard/Specificati

on
Rationale

Eyes/Face

Safety glasses with

side-shields or safety

goggles. A face shield

may be required for

splash-prone

activities.

Conforming to EN166

(EU) or NIOSH (US)

approved standards.

[2]

Protects against

splashes and airborne

particles causing

serious eye irritation.

[1]

Skin/Body

Chemical-resistant

gloves (e.g., Butyl

rubber, Neoprene). A

lab coat or chemical-

resistant apron should

be worn. For

significant exposure

risk, chemical-

resistant coveralls are

recommended.

Gloves must satisfy

EU Directive

89/686/EEC and the

standard EN 374.[2][3]

Prevents skin irritation

upon contact.[1]

Respiratory

Use only in a well-

ventilated area or

under a chemical

fume hood. If

ventilation is

inadequate or for spill

cleanup, a NIOSH-

approved air-purifying

respirator with an

appropriate cartridge

for organic vapors and

particulates should be

used.

NIOSH (US) or EN

149 (EU) approved

respirator.[4]

Prevents respiratory

tract irritation from

dust or vapors.[1]

Operational Plans: From Receipt to Disposal
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A systematic approach to handling 2-Iodo-6-(trifluoromethyl)pyridine ensures safety at every

stage.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

hazard pictograms.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[5][6] The container should

be tightly closed.[5][6]

Incompatibilities: Keep away from strong oxidizing agents and light.[1]

Segregation: Store separately from incompatible materials.

Storage Parameter Requirement

Temperature Cool place

Ventilation Well-ventilated area[5][6]

Container Tightly closed[5][6]

Incompatibilities Strong oxidizing agents, light[1]

Handling and Use
Designated Area: All handling and use of 2-Iodo-6-(trifluoromethyl)pyridine should occur

in a designated area, such as a certified chemical fume hood, to ensure adequate

ventilation.[6]

PPE Adherence: Always wear the specified PPE before handling the compound.

Avoidance of Contamination: Avoid contact with skin and eyes.[5] Do not breathe dust or

vapors.[1] Avoid the formation of dust and aerosols.[5]
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Hygiene Practices: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in

the handling area.[4][8]

Equipment: Use non-sparking tools to prevent ignition sources.[5]

Spill Response Plan
In the event of a spill, follow these steps systematically. The workflow below illustrates the

decision-making process for a chemical spill.
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Chemical Spill Response Workflow for 2-Iodo-6-(trifluoromethyl)pyridine

Spill Occurs

Assess Severity
(Quantity, Location)

Is the spill large or unmanageable?

Evacuate Immediate Area

Yes

Small, manageable spill?

No

Alert Others & Contact Emergency Response

Report the Incident

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Yes

Contain the Spill
(Use absorbent material like sand or vermiculite)

Collect Spill Debris

Place in a sealed, labeled hazardous waste container

Decontaminate the area

Dispose of waste through proper channels

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Spill Cleanup Protocol:

Evacuate: For large spills, evacuate the area and alert personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[2]

Absorption: For small spills, absorb with an inert material such as sand or vermiculite.[1]

Collection: Sweep or shovel the absorbed material into a suitable, closed container for

disposal.[2]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of the container as hazardous waste in accordance with local,

state, and federal regulations.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[1][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[5]

Disposal Plan
Proper disposal of 2-Iodo-6-(trifluoromethyl)pyridine and its contaminated waste is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation
Waste Streams: Maintain separate, clearly labeled waste containers for:

Unused or expired 2-Iodo-6-(trifluoromethyl)pyridine.

Contaminated solids (e.g., absorbent materials, gloves, lab coats).

Contaminated liquids (if any).

Container Requirements: Use compatible, leak-proof containers that can be tightly sealed.

Containers must be labeled as hazardous waste with the full chemical name.
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Disposal Methodology
The primary recommended method for disposal is incineration.

Chemical Incineration: Dissolve or mix the material with a combustible solvent.[1]

Licensed Facility: The incineration must be carried out in a chemical incinerator equipped

with an afterburner and scrubber to neutralize harmful combustion byproducts.[1]

Regulatory Compliance: All disposal activities must adhere to federal, state, and local

environmental regulations.[1] Engage a licensed hazardous waste disposal contractor for

transportation and final disposal.

This guidance is intended to provide essential safety and logistical information. Always refer to

the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b597997#personal-protective-equipment-for-handling-
2-iodo-6-trifluoromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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